Cas no 391877-10-4 (N-({N'-(1E)-(2,5-dimethoxyphenyl)methylidenehydrazinecarbonyl}methyl)benzamide)

• Product Name: N-({N'-(1E)-(2,5-dimethoxyphenyl)methylidenehydrazinecarbonyl}methyl)benzamide
• CAS No: 391877-10-4
• MF: C₁₈H₁₉N₃O₄
• MW: 341.361164331436
• CID: 6241155
• PubChem ID: 9644648
• Update Time: 2025-06-14

N-({N'-(1E)-(2,5-dimethoxyphenyl)methylidenehydrazinecarbonyl}methyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-({N'-(1E)-(2,5-dimethoxyphenyl)methylidenehydrazinecarbonyl}methyl)benzamide
• SR-01000006391-1
• (E)-N-(2-(2-(2,5-dimethoxybenzylidene)hydrazinyl)-2-oxoethyl)benzamide
• 391877-10-4
• F0474-0013
• N-[2-[(2E)-2-[(2,5-dimethoxyphenyl)methylidene]hydrazinyl]-2-oxoethyl]benzamide
• AKOS024578461
• SR-01000006391
• N-({N'-[(1E)-(2,5-dimethoxyphenyl)methylidene]hydrazinecarbonyl}methyl)benzamide

• Inchi： 1S/C18H19N3O4/c1-24-15-8-9-16(25-2)14(10-15)11-20-21-17(22)12-19-18(23)13-6-4-3-5-7-13/h3-11H,12H2,1-2H3,(H,19,23)(H,21,22)/b20-11+
• InChI Key： PLJPAJYTQOPLGQ-RGVLZGJSSA-N
• SMILES： O(C)C1C=CC(=CC=1/C=N/NC(CNC(C1C=CC=CC=1)=O)=O)OC

Computed Properties

• Exact Mass: 341.13755610g/mol
• Monoisotopic Mass: 341.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 89Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-({N'-(1E)-(2,5-dimethoxyphenyl)methylidenehydrazinecarbonyl}methyl)benzamide

In-Depth Analysis of N-({N'-(1E)-(2,5-dimethoxyphenyl)methylidenehydrazinecarbonyl}methyl)benzamide (CAS No. 391877-10-4): Properties, Applications, and Research Insights

The compound N-({N'-(1E)-(2,5-dimethoxyphenyl)methylidenehydrazinecarbonyl}methyl)benzamide (CAS No. 391877-10-4) is a structurally sophisticated organic molecule that has garnered significant attention in pharmaceutical and material science research. Characterized by its hydrazinecarbonyl backbone and dimethoxyphenyl moiety, this compound exhibits unique physicochemical properties, making it a subject of interest for diverse applications. Its benzamide derivative nature further enhances its potential in drug discovery and molecular engineering.

Recent studies highlight the growing demand for N-({N'-(1E)-(2,5-dimethoxyphenyl)methylidenehydrazinecarbonyl}methyl)benzamide in the development of novel bioactive agents. Researchers are particularly intrigued by its methylidenehydrazine functional group, which contributes to its stability and reactivity in synthetic pathways. The compound's CAS 391877-10-4 identifier ensures precise tracking in chemical databases, facilitating its use in high-throughput screening and computational modeling.

From an industrial perspective, N-({N'-(1E)-(2,5-dimethoxyphenyl)methylidenehydrazinecarbonyl}methyl)benzamide is explored for its role in advanced material synthesis. Its dimethoxyphenyl segment offers electron-rich aromaticity, which is valuable in designing conductive polymers or photoactive compounds. This aligns with current trends in sustainable technology, where researchers seek eco-friendly alternatives for electronic components and sensors.

One of the most frequently asked questions about CAS No. 391877-10-4 revolves around its solubility and stability under varying pH conditions. Laboratory data indicate that the compound demonstrates moderate solubility in polar organic solvents like DMSO and methanol, while remaining stable at room temperature. Such properties are critical for formulation scientists working on drug delivery systems or agrochemical formulations.

The benzamide core of this molecule also positions it as a candidate for kinase inhibition studies, a hot topic in oncology research. With the rise of personalized medicine, the ability of N-({N'-(1E)-(2,5-dimethoxyphenyl)methylidenehydrazinecarbonyl}methyl)benzamide to interact with specific enzyme targets is under rigorous investigation. Computational chemists employ molecular docking simulations to predict its binding affinity, reducing experimental trial-and-error cycles.

Environmental considerations are another key focus area. The biodegradability profile of 391877-10-4 is being evaluated to address concerns about persistent organic pollutants. Early findings suggest that its hydrazinecarbonyl linkage may undergo enzymatic cleavage, offering a greener alternative to traditional synthetic intermediates.

In summary, N-({N'-(1E)-(2,5-dimethoxyphenyl)methylidenehydrazinecarbonyl}methyl)benzamide represents a versatile scaffold with multidisciplinary relevance. Whether in drug design, material innovation, or environmental chemistry, its CAS 391877-10-4 designation serves as a gateway to cutting-edge scientific exploration. Future research will likely uncover additional applications, solidifying its role in next-generation technological advancements.